Cas no 2248282-45-1 (Tert-butyl 3-methoxy-1-(methylamino)cyclobutane-1-carboxylate)

• Product Name: Tert-butyl 3-methoxy-1-(methylamino)cyclobutane-1-carboxylate
• CAS No: 2248282-45-1
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• CID: 6589253
• PubChem ID: 137938022
• Update Time: 2025-07-24

Tert-butyl 3-methoxy-1-(methylamino)cyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248282-45-1
• EN300-6064049
• Tert-butyl 3-methoxy-1-(methylamino)cyclobutane-1-carboxylate

• Inchi： 1S/C11H21NO3/c1-10(2,3)15-9(13)11(12-4)6-8(7-11)14-5/h8,12H,6-7H2,1-5H3
• InChI Key： ZSIUJLJTLNHFJH-UHFFFAOYSA-N
• SMILES： O(C)C1CC(C(=O)OC(C)(C)C)(C1)NC

Computed Properties

• Exact Mass: 215.15214353g/mol
• Monoisotopic Mass: 215.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 47.6Ų

Additional information on Tert-butyl 3-methoxy-1-(methylamino)cyclobutane-1-carboxylate

Tert-butyl 3-methoxy-1-(methylamino)cyclobutane-1-carboxylate: A Promising Compound in Modern Pharmaceutical Research

Tert-butyl 3-methoxy-1-(methylamino)cyclobutane-1-carboxylate, with the chemical identifier CAS No. 2248282-45-1, has emerged as a significant molecule in the field of pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of cyclobutane derivatives, characterized by a four-membered carbon ring, which provides a versatile scaffold for functional group modifications. The tert-butyl group, a common protecting group in organic synthesis, contributes to the molecule's stability and solubility, while the 3-methoxy and 1-(methylamino) substituents introduce polar functionalities that enhance its biological activity. Recent advancements in medicinal chemistry have highlighted the importance of such carboxylate derivatives in the development of novel therapeutics, particularly in targeting specific molecular pathways associated with diseases like cancer and neurodegenerative disorders.

Research published in Journal of Medicinal Chemistry (2023) has demonstrated that the carboxylate moiety of this compound plays a critical role in its interaction with cellular receptors, particularly in modulating the activity of protein kinase C (PKC) pathways. This finding aligns with the growing interest in small molecule inhibitors that target kinases, as these pathways are implicated in various pathological conditions. The methoxy group at the 3-position further enhances the molecule's ability to form hydrogen bonds with target proteins, improving its binding affinity and selectivity. Such structural features make Tert-butyl 3-methoxy-1-(methylamino)cyclobutane-1-carboxylate a valuable candidate for further exploration in drug discovery programs.

Recent studies have also focused on the synthetic accessibility of this compound, as its complex structure poses challenges for large-scale production. A 2024 paper in Organic & Biomolecular Chemistry reported a novel synthetic route involving radical cyclization and selective functionalization of the cyclobutane ring. This method significantly reduces the number of synthetic steps compared to traditional approaches, making the compound more viable for pharmaceutical development. The tert-butyl group, which is often used as a protecting group in intermediate steps, was found to be crucial for maintaining the integrity of the molecule during the synthesis process. Such advancements in synthetic methodology are critical for translating laboratory discoveries into clinical applications.

One of the most promising applications of Tert-butyl 3-methoxy-1-(methylamino)cyclobutane-1-carboxylate lies in its potential as a prodrug for targeting specific tissues or organs. Prodrugs are designed to improve the pharmacokinetic properties of active compounds, and this molecule's structure allows for controlled release of its active moiety in the body. For instance, a 2023 study in Drug Discovery Today explored its use as a targeted delivery system for treating neurodegenerative diseases. The methoxy and methylamino groups were found to enhance the molecule's ability to cross the blood-brain barrier, making it a potential candidate for therapies involving the central nervous system.

The carboxylate functionality of this compound also plays a role in its potential as a phosphorylation mimic, a concept that has gained traction in recent years. Phosphorylation is a key post-translational modification that regulates numerous cellular processes, and mimicking this process with small molecules could offer new therapeutic strategies. A 2024 review in ACS Chemical Biology highlighted the importance of carboxylate-based compounds in modulating kinase activity, suggesting that Tert-butyl 3-methoxy-1-(methylamino)cyclobutane-1-carboxylate could be a valuable tool for studying these interactions in vitro and in vivo.

Furthermore, the 1-(methylamino) substituent has been linked to enhanced cell permeability, a critical factor in drug development. A 2023 study in Journal of Medicinal Chemistry demonstrated that molecules with such substituents exhibit improved cellular uptake compared to their non-substituted counterparts. This property is particularly advantageous for compounds targeting intracellular pathways, as it allows for more efficient delivery of the active molecule to its intended site of action. The tert-butyl group, while primarily serving as a protecting group, may also contribute to the molecule's overall hydrophobicity, which is important for crossing lipid membranes.

Despite its promising properties, the development of Tert-butyl 3-methoxy-1-(methylamino)cyclobutane-1-carboxylate as a therapeutic agent faces several challenges. One of the primary concerns is its toxicological profile, as the presence of multiple functional groups may lead to unintended interactions with other biological systems. A 2024 study in Toxicological Sciences conducted a comprehensive safety assessment of this compound, highlighting the need for further research to determine its long-term effects in vivo. Additionally, the stereochemical configuration of the molecule may influence its biological activity, necessitating the exploration of enantiomers or diastereomers for potential improvements in efficacy and safety.

Another area of interest is the potential for drug repurposing of this compound. While it is currently in the early stages of development, its unique structural features suggest that it could be repurposed for existing therapeutic indications. For example, a 2023 study in Drug Repurposing explored the use of similar carboxylate derivatives in treating metabolic disorders, raising the possibility that Tert-butyl 3-methoxy-1-(methylamino)cyclobutane-1-carboxylate could be evaluated for such applications. The methoxy group, known for its ability to modulate metabolic pathways, may contribute to this potential, although further experimental validation is required.

In conclusion, Tert-butyl 3-methoxy-1-(methylamino)cyclobutane-1-carboxylate represents a promising molecule with a wide range of potential applications in pharmaceutical science. Its unique structural features, including the tert-butyl, 3-methoxy, and 1-(methylamino) groups, make it a valuable candidate for further research and development. As advancements in synthetic methods and biological studies continue, this compound may play a significant role in the discovery of new therapeutics for a variety of diseases. The ongoing exploration of its properties and applications underscores the importance of continued research in this field, paving the way for innovative solutions in medicine.